Maackiain
Overview
Description
Maackiain is a member of the class of ptercoarpans that is cis-pterocarpan substituted by a hydroxy group at position 3 and a methylenedioxy group across positions 8 and 9. It is a member of pterocarpans and a member of phenols.
3-Hydroxy-8,9-methylenedioxypterocarpane is a natural product found in Cicer chorassanicum, Tephrosia virginiana, and other organisms with data available.
Scientific Research Applications
Pharmaceutical Mechanisms : The isolation and identification of Pterocarpin and Isoflavan derivatives, including 3-Hydroxy-8,9-methylenedioxypterocarpan, from Canavalia maritima are reported to contribute to understanding the pharmaceutical mechanisms of these substances for wide medical applications, implying their significance in drug discovery and therapeutic strategies (H. Xinping et al., 2012).
DNA Strand-Scission Activity : A study on the flowers of Petalostemon purpureus led to the isolation of 3-Hydroxy-8,9-methylenedioxypterocarpan due to its activity in DNA strand-scission assay, showing potential use in studying or targeting DNA structures in cancer or genetic disorders. This compound also demonstrated cytotoxicity toward KB tumor cell lines, marking its relevance in cancer research (S. K. Chaudhuri et al., 1995).
Synthesis and Chemical Characterization : The synthesis and characterization of various pterocarpans including 3-Hydroxy-8,9-methylenedioxypterocarpan have been reported, providing insights into the chemical properties and potential modifications of this compound for various applications, especially in the field of organic chemistry and material science (T. McMurry et al., 1972).
Antitumoral Activity : The compound's antitumoral activity has been highlighted in a study reporting the first synthesis of 3,4-dihydroxy-8,9-methylenedioxypterocarpan, showing its potential as a therapeutic agent in cancer treatment (A. J. Silva et al., 2004).
Antimicrobial Activity : Some studies have isolated new pterocarpan compounds, including variants of 3-Hydroxy-8,9-methylenedioxypterocarpan, from various plant species, showing antimicrobial activity against a range of microorganisms. This suggests its potential use in developing antimicrobial agents or studying microbial resistance mechanisms (G. Bojase et al., 2002).
Properties
IUPAC Name |
5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-16-ol | |
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InChI |
InChI=1S/C16H12O5/c17-8-1-2-9-12(3-8)18-6-11-10-4-14-15(20-7-19-14)5-13(10)21-16(9)11/h1-5,11,16-17H,6-7H2 | |
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InChI Key |
HUKSJTUUSUGIDC-UHFFFAOYSA-N | |
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Canonical SMILES |
C1C2C(C3=C(O1)C=C(C=C3)O)OC4=CC5=C(C=C24)OCO5 | |
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Molecular Formula |
C16H12O5 | |
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Molecular Weight |
284.26 g/mol | |
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Physical Description |
Solid | |
Record name | (-)-Maackiain | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036629 | |
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CAS No. |
2035-15-6 | |
Record name | (-)-Maackiain | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036629 | |
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Melting Point |
179 - 181 °C | |
Record name | (-)-Maackiain | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036629 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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